2-{4-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}-N~1~-(3-methylbenzyl)acetamide

• IUPAC Name: 2-[4-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]imidazol-1-yl]-N-[(3-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H18FN5O2/c1-14-4-2-5-15(8-14)10-23-19(28)12-27-11-18(24-13-27)20-25-21(29-26-20)16-6-3-7-17(22)9-16/h2-9,11,13H,10,12H2,1H3,(H,23,28)
• InChI Key: RVLKEZBFQPECRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)CN2C=C(N=C2)C3=NOC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C21H18FN5O2
• Molecular Weight: 391.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It likely has a complex, multi-ring structure due to the presence of the imidazol and oxadiazol groups. The fluorophenyl group is likely attached to the oxadiazol ring, which is in turn attached to the imidazol ring.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the fluorine atom in the fluorophenyl group could potentially be replaced via nucleophilic substitution reactions. The compound could also undergo reactions at the imidazol or oxadiazol rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure and functional groups. For instance, the presence of the fluorine atom could influence the compound’s polarity and hence its solubility in different solvents.

Future Directions

Future research could focus on elucidating the compound’s biological activity and mechanism of action, as well as optimizing its synthesis. Additionally, studies could investigate the compound’s physical and chemical properties, and assess its safety and potential hazards.